N-butyl-N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide

• IUPAC Name: N-butyl-N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide
• InChI: InChI=1S/C15H24N4O2S/c1-5-6-7-16-13(20)14(21)17-12-10-8-22-9-11(10)18-19(12)15(2,3)4/h5-9H2,1-4H3,(H,16,20)(H,17,21)
• InChI Key: NINYDSVZGSKVNP-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NC1=C2CSCC2=NN1C(C)(C)C
• Molecular Formula: C15H24N4O2S
• Molecular Weight: 324.4 g/mol

Description

N-butyl-N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide, also known as BDTPO, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDTPO is a thienopyrazole derivative that exhibits unique properties, making it a promising candidate for various scientific research applications.

Scientific Research Applications

Synthesis and Characterization

• Multigram Synthesis of Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids : A study by Iminov et al. (2015) discussed the acylation of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides, leading to the synthesis of fluorinated pyrazole-4-carboxylic acids on a multigram scale. This research demonstrates techniques for synthesizing pyrazole derivatives, which might be relevant for synthesizing N-butyl-N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide or related compounds (Iminov et al., 2015).

• Stability and Reactivity of Diazonium and Acyl Azide Compounds : Ivanov et al. (2017) synthesized a stable compound containing both diazonium and acyl azide groups, leading to the synthesis of a new heterocyclic system. This research might offer insights into the reactivity and stability of complex molecules that include pyrazole rings, which could be useful for the synthesis or modification of this compound (Ivanov et al., 2017).

Potential Applications

• Biological Activity of Pyrazole Amide Derivatives : A study by Deng et al. (2016) on the design, synthesis, and biological activity of new pyrazole amide derivatives revealed that some compounds exhibited promising insecticidal activity. This suggests that pyrazole derivatives, by extension, might have potential applications in developing new agrochemicals or pharmaceuticals (Deng et al., 2016).

• Asymmetric Synthesis of Amines : Research by Ellman et al. (2002) on N-tert-butanesulfinyl imines as intermediates for the asymmetric synthesis of amines demonstrates the versatility of pyrazole-related compounds in synthesizing enantioenriched amines, which are crucial in pharmaceutical synthesis (Ellman et al., 2002).